Cas no 72716-86-0 (2-methoxypyridine-4-carbonitrile)

• Product Name: 2-methoxypyridine-4-carbonitrile
• CAS No: 72716-86-0
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD06659893
• CID: 59373
• PubChem ID: 7204887
• Update Time: 2025-06-14

2-methoxypyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxyisonicotinonitrile
• 2-methoxypyridine-4-carbonitrile
• 4-Cyano-2-methoxypyridine
• 4-Pyridinecarbonitrile, 2-methoxy-
• 2-methoxy-4-cyanopyridine
• 2-methoxy-isonicotinonitrile
• 2-methoxy-4-pyridinecarbonitrile
• NZAZWLSRKMDRNS-UHFFFAOYSA-N
• 4-Pyridinecarbonitrile,2-methoxy-
• SBB055533
• 2-(Methyloxy)-4-pyridinecarbonitrile
• RP01026
• P
• DTXSID20428404
• MFCD06659893
• AM804290
• SCHEMBL447719
• AC-9303
• EN300-27263
• J-509881
• PB24932
• FT-0646508
• CS-0005483
• A837601
• PS-5443
• Z235344767
• AKOS000198191
• 72716-86-0
• SY013084
• DB-004968

• MDL： MFCD06659893
• Inchi： 1S/C7H6N2O/c1-10-7-4-6(5-8)2-3-9-7/h2-4H,1H3
• InChI Key： NZAZWLSRKMDRNS-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C=CN=1

Computed Properties

• Exact Mass: 134.04800
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 45.9

Experimental Properties

• Color/Form: Solid
• Melting Point: 95-99 °C
• PSA: 45.91000
• LogP: 0.96188

2-methoxypyridine-4-carbonitrile Security Information

• Signal Word：Danger
• Hazard Statement： H301;H311;H331
• Warning Statement： P261;P280;P301+P310;P311
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-methoxypyridine-4-carbonitrile

Recent Advances in the Study of 2-Methoxypyridine-4-carbonitrile (CAS: 72716-86-0) and Its Applications in Chemical Biology and Pharmaceutical Research

2-Methoxypyridine-4-carbonitrile (CAS: 72716-86-0) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its pyridine core substituted with a methoxy group at the 2-position and a nitrile group at the 4-position, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a building block for drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. This research brief aims to provide an overview of the latest advancements related to 2-methoxypyridine-4-carbonitrile, highlighting its synthesis, biological activities, and therapeutic potential.

The synthesis of 2-methoxypyridine-4-carbonitrile has been optimized through several innovative approaches. A recent study published in the Journal of Organic Chemistry demonstrated a highly efficient one-pot synthesis method using palladium-catalyzed cross-coupling reactions, achieving yields of over 85%. This method not only improves the scalability of the compound but also reduces the environmental impact by minimizing waste generation. Additionally, researchers have explored the use of microwave-assisted synthesis to further enhance reaction efficiency, reducing reaction times from several hours to under 30 minutes. These advancements in synthetic methodologies are critical for facilitating the large-scale production of 2-methoxypyridine-4-carbonitrile, enabling its broader application in drug development pipelines.

In the realm of drug discovery, 2-methoxypyridine-4-carbonitrile has emerged as a promising scaffold for the design of kinase inhibitors. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the development of a series of novel compounds derived from 2-methoxypyridine-4-carbonitrile, which exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs). These inhibitors demonstrated nanomolar IC50 values and high selectivity for CDK4/6, making them potential candidates for cancer therapy. Molecular docking studies revealed that the nitrile group of 2-methoxypyridine-4-carbonitrile plays a crucial role in forming hydrogen bonds with key residues in the ATP-binding pocket of CDKs, thereby enhancing binding affinity and specificity.

Beyond its applications in oncology, 2-methoxypyridine-4-carbonitrile has also shown promise in antimicrobial research. A recent investigation published in European Journal of Medicinal Chemistry highlighted its utility as a precursor for the synthesis of novel antibacterial agents. Derivatives of 2-methoxypyridine-4-carbonitrile exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Mechanistic studies suggested that these compounds disrupt bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs), offering a potential strategy to combat antibiotic resistance. Furthermore, the low cytotoxicity observed in mammalian cell lines underscores their potential for clinical development.

In conclusion, 2-methoxypyridine-4-carbonitrile (CAS: 72716-86-0) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Recent advancements in its synthesis have improved accessibility, while its applications in kinase inhibition and antimicrobial therapy highlight its therapeutic potential. Future research should focus on optimizing the pharmacokinetic properties of its derivatives and exploring additional biological targets. As the field continues to evolve, 2-methoxypyridine-4-carbonitrile is poised to play a pivotal role in the discovery of next-generation therapeutics.